Cas no 933214-61-0 (3-{(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylmethyl}-4-methoxybenzaldehyde)

• Product Name: 3-{(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylmethyl}-4-methoxybenzaldehyde
• CAS No: 933214-61-0
• MF: C₂₃H₂₀N₂O₄S₂
• MW: 452.545903205872
• CID: 5363303
• Update Time: 2025-07-16

3-{(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylmethyl}-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-{[(4-benzyl-1,1-dioxido-4H-1,2,4-benzothiadiazin-3-yl)thio]methyl}-4-methoxybenzaldehyde
• 3-[(4-benzyl-1,1-dioxo-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylmethyl]-4-methoxybenzaldehyde
• 3-{[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]methyl}-4-methoxybenzaldehyde
• 3-(((4-benzyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)methyl)-4-methoxybenzaldehyde
• 3-{(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylmethyl}-4-methoxybenzaldehyde

• Inchi： 1S/C23H20N2O4S2/c1-29-21-12-11-18(15-26)13-19(21)16-30-23-24-31(27,28)22-10-6-5-9-20(22)25(23)14-17-7-3-2-4-8-17/h2-13,15H,14,16H2,1H3
• InChI Key： FVUPKUVZQRAPKA-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C(=N1)SCC1C=C(C=O)C=CC=1OC)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 745
• XLogP3: 3.9
• Topological Polar Surface Area: 110

Additional information on 3-{(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylmethyl}-4-methoxybenzaldehyde

Comprehensive Analysis of 3-{(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylmethyl}-4-methoxybenzaldehyde (CAS No. 933214-61-0)

The compound 3-{(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylmethyl}-4-methoxybenzaldehyde (CAS No. 933214-61-0) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its complex structure, featuring a benzothiadiazin core and a methoxybenzaldehyde moiety, makes it a subject of interest for researchers exploring novel drug candidates and advanced materials. This article delves into its properties, synthesis, and potential applications, while addressing common queries and trending topics in the field.

One of the most frequently searched questions about this compound revolves around its synthetic pathway. The synthesis of 3-{(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylmethyl}-4-methoxybenzaldehyde typically involves multi-step reactions, including the formation of the benzothiadiazin ring and subsequent functionalization with the methoxybenzaldehyde group. Researchers often inquire about the yield and purity of this compound, as these factors are critical for its application in high-value industries. Recent advancements in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact.

Another hot topic is the biological activity of this compound. Preliminary studies suggest that the benzothiadiazin core may exhibit unique interactions with biological targets, making it a promising scaffold for drug development. The methoxybenzaldehyde moiety further enhances its potential by contributing to its solubility and bioavailability. Researchers are particularly interested in its potential as an enzyme inhibitor or receptor modulator, which could lead to breakthroughs in treating various diseases.

In the realm of material science, 3-{(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylmethyl}-4-methoxybenzaldehyde has garnered attention for its potential use in organic electronics. Its conjugated system and electron-rich groups make it a candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to form stable thin films and its tunable electronic properties are key factors driving this interest.

Safety and handling of CAS No. 933214-61-0 are also common concerns among users. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Questions about its storage conditions, solubility, and stability are frequently raised, highlighting the need for detailed technical data sheets and safety guidelines.

The future of 3-{(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylmethyl}-4-methoxybenzaldehyde looks promising, with ongoing research exploring its full potential. Whether in pharmaceuticals or advanced materials, this compound exemplifies the intersection of chemistry and innovation. As more data becomes available, its role in cutting-edge applications is expected to grow, making it a compound worth watching in the coming years.